Cas no 41886-31-1 (1,2,3-Propanetrione, 1,3-dioxime)

• Product Name: 1,2,3-Propanetrione, 1,3-dioxime
• CAS No: 41886-31-1
• MF: C₃H₄N₂O₃
• MW: 116.07546043396
• CID: 2655166
• PubChem ID: 9554203
• Update Time: 2025-04-21

1,2,3-Propanetrione, 1,3-dioxime Chemical and Physical Properties

Names and Identifiers

• 1,2,3-Propanetrione, 1,3-dioxime
• Diisonitrosoacetone
• Diisonitrosoaceton
• 2-Oxomalonaldehyde dioxime
• starbld0012355
• (1E,3E)-1,3-BIS(HYDROXYIMINO)PROPAN-2-ONE
• 41886-31-1
• BRN 1701879
• SCHEMBL9814667

• Inchi： 1S/C3H4N2O3/c6-3(1-4-7)2-5-8/h1-2,7-8H/b4-1+,5-2+
• InChI Key： ISKCMAJAPALGKY-GRSRPBPQSA-N
• SMILES： O=C(/C=N/O)/C=N/O

Computed Properties

• Exact Mass: 116.02200
• Monoisotopic Mass: 116.02219199Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 8
• Rotatable Bond Count: 2
• Complexity: 114
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 82.3Ų

Experimental Properties

• Density: 1.6363 (rough estimate)
• Boiling Point: 217.07°C (rough estimate)
• Refractive Index: 1.5110 (estimate)
• PSA: 82.25000
• LogP: -0.52450